2-(5-bromo-2-methoxyphenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(5-bromo-2-methoxyphenyl)-9-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C19H13BrFN5O3/c1-29-13-7-2-9(20)8-12(13)17-23-14(16(22)27)15-18(25-17)26(19(28)24-15)11-5-3-10(21)4-6-11/h2-8H,1H3,(H2,22,27)(H,24,28)
• InChI Key: FZGIBENFQUEUHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=C(C=C4)F)C(=O)N
• Molecular Formula: C19H13BrFN5O3
• Molecular Weight: 458.2 g/mol

Description

2-(5-bromo-2-methoxyphenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C19H13BrFN5O3 and its molecular weight is 458.247. The purity is usually 95%.
BenchChem offers high-quality 2-(5-bromo-2-methoxyphenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-bromo-2-methoxyphenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis of Nucleoside Analogs : A study focused on the synthesis of radiolabeled compounds for potential use in studying CB1 cannabinoid receptors in the brain via positron emission tomography, highlighting methodologies that could be applied to the synthesis and radiolabeling of similar compounds like the one (Katoch-Rouse & Horti, 2003).

• Synthesis of Bromophenols : Research on the isolation of new bromophenols from the red alga Rhodomela confervoides, which involves complex chemical structures with potential biological activities. Such methodologies could be relevant for synthesizing and studying the biological activities of complex molecules including purine derivatives (Ma et al., 2007).

Biological Applications and Studies

• Antipathogenic Activity of Thiourea Derivatives : A study demonstrating the antipathogenic activity of thiourea derivatives against bacterial strains, highlighting the potential of chemical derivatives in developing novel antimicrobial agents. This could provide insight into the potential biological activities of similarly structured compounds (Limban, Marutescu, & Chifiriuc, 2011).

• Antiviral Activity of Pyrimidine Derivatives : Research on the synthesis of pyrimidine derivatives with marked inhibitory activity against retrovirus replication, underscoring the importance of structural modifications for enhancing biological activity. This suggests the potential for similar compounds to be synthesized and evaluated for antiviral properties (Hocková et al., 2003).

Material Science Applications

• Nonlinear Optical Characterization : A study on the synthesis and characterization of 1,3,4-oxadiazole derivatives containing fluoro and methoxy phenyl groups for potential applications in optoelectronics. This research highlights the interest in designing compounds with specific electronic properties that could be relevant for the study of purine derivatives in material science (Chandrakantha et al., 2011).